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Compound of Interest

4-Methyl-5-nitrobenzene-1,2-
Compound Name:
diamine

Cat. No.: B2429053

Technical Guide: Safety and Handling of 4-Nitro-
o-phenylenediamine

Disclaimer: This document provides a detailed safety and handling guide for 4-Nitro-o-
phenylenediamine (CAS No. 99-56-9). A comprehensive Safety Data Sheet (SDS) for the
specifically requested compound, 4-methyl-5-nitro-o-phenylenediamine, could not be located in
publicly available databases. 4-Nitro-o-phenylenediamine is a close structural analogue,
lacking only a methyl group. Researchers, scientists, and drug development professionals
should use this information as a preliminary safety reference, applying professional judgment
and enhanced caution. The toxicological properties of the methylated compound may differ.

This guide synthesizes critical safety data, handling protocols, and emergency procedures to
ensure the safe use of 4-Nitro-o-phenylenediamine in a laboratory and research setting.

Chemical Identification and Physical Properties

4-Nitro-o-phenylenediamine is a nitro-substituted aromatic amine. It appears as a dark red or
brown-red crystalline powder.[1][2] Its key physical and chemical properties are summarized
below.
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Property Value Source(s)

CAS Number 99-56-9 [1]1[3][4]

Molecular Formula CeH7N302 [11[4]

Molecular Weight 153.14 g/mol [4]

Appearance Dark red needles or red/brown- A
red powder

Melting Point 199-201 °C (lit.) [1]

Boiling Point 276.04 °C (rough estimate) [1]

Water Solubility

1.2 g/L (20 °C)

[1]

LogP

0.88

[4]

Vapor Pressure

0.000109 mmHg

[4]

Hazard Identification and Classification

This compound is classified as hazardous. It is toxic if swallowed and may cause an allergic

skin reaction.[3][5] There is suspicion that it may cause genetic defects.[3]

GHS Classification:[3][5][6]

Acute Toxicity, Oral (Category 3 or 4)

Skin Sensitization (Category 1)

Germ Cell Mutagenicity (Category 1B or 2)

Serious Eye Irritation (Category 2A)

Aquatic Hazard, Acute and Chronic (Category 1)

Hazard Statements (H-phrases):[6]

e H301/H302: Toxic/Harmful if swallowed.
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H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H341: Suspected of causing genetic defects.

H410: Very toxic to aquatic life with long lasting effects.

Symptoms of exposure can include irritation of the skin, eyes, mucous membranes, and upper
respiratory tract.[7] Acute hazards arise from its high toxicity upon ingestion and inhalation.[7]

Toxicological Data

Toxicological data is critical for risk assessment in a research environment.

Parameter Species Value Source(s)

LD50 Oral Rat 681 mg/kg

The International Agency for Research on Cancer (IARC) has classified 4-Nitro-o-
phenylenediamine as Group 3: Not classifiable as to its carcinogenicity to humans, based on
inadequate evidence in experimental animals and humans.[1]

Handling and Storage

Safe handling and storage are paramount to minimizing exposure risk for laboratory personnel.
4.1 Engineering Controls

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[5]
e Provide appropriate exhaust ventilation at places where dust is formed.[5]
¢ An eyewash station and safety shower must be readily accessible.

4.2 Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[8]

» Skin Protection: Wear appropriate chemical-resistant gloves.[8] Contaminated clothing
should not be allowed out of the workplace and must be washed before reuse.[3][8] An
impervious apron is recommended for additional protection.

» Respiratory Protection: For nuisance exposures or if dust is generated, use a NIOSH-
approved N95 (US) or P1 (EU) particulate respirator. For higher-level protection, use
appropriate cartridge respirators (e.g., OV/AG/P99).[5]

4.3 Safe Handling Practices

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3][8]

e Avoid contact with skin and eyes.[5]

¢ Avoid the formation of dust and aerosols.[5]

e Do not eat, drink, or smoke when using this product.[3][7]

e Wash hands thoroughly after handling.[3][8]

e Avoid release to the environment.[8]

4.4 Storage Conditions

o Store in a cool, dry, and well-ventilated place.[9]

» Keep the container tightly closed and store under an inert atmosphere.[9]
o Store locked up.[8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
reducing agents, acid anhydrides, and acid chlorides.[1][3]

Experimental Protocols Cited
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The safety assessments of 4-Nitro-o-phenylenediamine reference several key toxicological
studies. While full, detailed methodologies are not provided in the SDS, the nature of these
tests is described.

Carcinogenicity Bioassay (NTP Study)
» Objective: To assess the carcinogenic potential of the compound in rodents.

o Methodology Outline: Fischer 344 rats and B6C3F1 mice were administered 4-nitro-o-
phenylenediamine in their diet for 103 weeks (rats) and 102 weeks (mice). The dietary
concentrations were 375 and 750 ppm for rats, and 3750 and 7500 ppm for mice. Control
groups of 20 animals per species and sex were maintained. The administration period was
followed by a 2-week observation period. Histopathological evaluations were performed on
various tissues. The study concluded there was no significant positive association between
the administration of the compound and the incidence of any tumor in the rats or mice.

Ames Test (Mutagenicity)
¢ Objective: To assess the potential of the compound to cause gene mutations.

o Methodology Outline: The Ames test uses strains of the bacterium Salmonella typhimurium
with mutations in genes involved in histidine synthesis. The test chemical is added to the
bacteria culture. A positive result (mutagenicity) is indicated by a significant increase in the
number of colonies that have reverted to a non-histidine-dependent state, indicating a
reverse mutation. 4-Nitro-o-phenylenediamine has tested positive in the Ames test.

Spill and Emergency Procedures

6.1 Accidental Release Measures In the event of a spill, isolate the area. For solids, prevent
dust generation.

o Evacuate Personnel: Remove all non-essential personnel from the area.
¢ Ventilate: Ensure adequate ventilation.

o Containment: Sweep up the spilled substance. If appropriate, moisten first to prevent
dusting.[7]
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o Collection: Collect the material into suitable, closed containers for disposal.[5][7]
» Decontamination: Clean the spill area thoroughly.

o PPE: Responders must wear appropriate personal protective equipment as described in
Section 4.2.

6.2 First Aid Measures

General Advice: Consult a physician and show them this safety data sheet.[5]
« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5][7]

e In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and
plenty of water. Consult a physician if irritation or a rash occurs.[5][8]

e In Case of Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice.[5][8]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Immediately call a POISON CENTER or doctor.[5][8]

6.3 Fire-Fighting Measures

» Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: When heated to decomposition, it may emit toxic fumes of carbon oxides
and nitrogen oxides.[3][5][7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Visualized Workflow: Safe Handling Protocol

The following diagram outlines the logical workflow for handling toxic chemical powders like 4-
Nitro-o-phenylenediamine in a research setting.
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Caption: Workflow for Safe Handling of Toxic Chemical Powders.

Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local environmental
regulations. Waste generators must ensure complete and accurate classification of the
hazardous waste.[3] Do not let the product enter drains or surface water, as it is very toxic to
aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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